4-Ethoxy-2-[methyl(tetradecyl)amino]-5-nitrobenzoic acid

• CAS No.: 62148-90-7
• Molecular Formula: C24H40N2O5
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 4-ethoxy-2-[methyl(tetradecyl)amino]-5-nitrobenzoic acid
• InChI: InChI=1S/C24H40N2O5/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-25(3)21-19-23(31-5-2)22(26(29)30)18-20(21)24(27)28/h18-19H,4-17H2,1-3H3,(H,27,28)
• InChI Key: HTEYLOWBMLPFHY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCN(C)C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])OCC

Description

4-Ethoxy-2-[methyl(tetradecyl)amino]-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C24H40N2O5 and its molecular weight is 436.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 24.5g 2-chloro-4-ethoxy-5-nitrobenzoic acid, 22.7g methyl tetradecylamine (distilled) and 35.0 ml triethylamine were heated on a steam bath for 5 hours and then poured into two liters of water and made acid with HCl. The reaction product was filtered and washed with water, and recrystallized twice from methanol/water.